Alkali-methyl iodide reactions
Faraday Discussions of the Chemical Society Pub Date: DOI: 10.1039/DC9735500093
Abstract
Using empirical Monte Carlo trajectory procedures, we fitted a detailed 6-atom potential energy surface to molecular beam data for Rb + CH3I → RbI + CH3. Measurements at a single energy of product recoil velocity and scattering angle distributions, and of the effect of aligning the CH3I, were employed. We then used the potential surface to predict the energy dependence of the reactive cross-section, and to ascertain the consequences of omitting the CH3 hydrogens from the calculations. Experimental data with which to compare our results are expected to appear.
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Journal Name：Faraday Discussions of the Chemical Society
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CAS no.: 17117-21-4
